Cas no 1261478-08-3 (Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261478-08-3
• MF: C₁₂H₁₂F₃IO₂
• MW: 372.122166633606
• CID: 4965314
• Update Time: 2025-10-29

Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12F3IO2/c1-2-18-10(17)7-6-8-4-3-5-9(16)11(8)12(13,14)15/h3-5H,2,6-7H2,1H3
• InChI Key： MTAAQERDEHOSPZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(F)(F)F)CCC(=O)OCC

Computed Properties

• Exact Mass: 371.98341 g/mol
• Monoisotopic Mass: 371.98341 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 372.12

Additional information on Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate

Comprehensive Overview of Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate (CAS No. 1261478-08-3)

Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's CAS number 1261478-08-3 serves as a critical identifier for researchers and regulatory bodies. Its molecular structure combines an iodo-substituted aromatic ring with a trifluoromethyl group, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate has surged, driven by their applications in drug discovery and material science. The trifluoromethyl group is particularly noteworthy for its ability to enhance the metabolic stability and bioavailability of pharmaceutical agents. This aligns with current trends in precision medicine and targeted drug delivery, where researchers are actively exploring novel fluorinated building blocks.

The compound's iodo-substitution at the 3'-position opens doors for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemical databases. This characteristic makes it a versatile reagent for palladium-catalyzed couplings, such as Suzuki-Miyaura or Heck reactions, which are pivotal in constructing complex molecular architectures. Laboratories focusing on high-throughput screening often prioritize such modular compounds to accelerate lead optimization.

From an industrial perspective, Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate exemplifies the growing importance of halogenated intermediates in sustainable chemistry. With increasing searches for "green synthesis of iodoarenes" and "CF3-containing building blocks," this compound serves as a case study for balancing reactivity with environmental considerations. Its ethyl ester moiety also offers advantages in prodrug design, a hot topic in medicinal chemistry circles.

Analytical characterization of CAS 1261478-08-3 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting broader industry shifts toward data-driven compound verification. These methods are frequently discussed in open-access chemistry journals, highlighting the compound's role in methodological advancements. Furthermore, its crystalline properties make it suitable for X-ray diffraction studies, contributing to the ongoing discourse on structure-activity relationships.

The stability profile of Ethyl 3-(3'-iodo-2'-(trifluoromethyl)phenyl)propionate under various conditions is another area of practical interest. Recent forum discussions on "handling air-sensitive iodo compounds" underscore the need for proper storage protocols—typically under inert atmosphere—to maintain reagent integrity. This aligns with best practices in modern laboratory management and quality control systems.

In material science applications, the compound's aromatic core and electron-withdrawing groups have shown promise in designing organic electronic materials. This connects to trending searches about "fluorinated small molecules for OLEDs" and "halogenated semiconductors." Researchers appreciate its balanced lipophilicity, which is crucial for thin-film deposition processes in device fabrication.

Looking ahead, CAS 1261478-08-3 represents more than just a chemical entry—it embodies the convergence of multidisciplinary research. From answering frequent queries about "iodine-directed functionalization" to addressing challenges in scaling fluorinated compound production, this molecule continues to inspire innovation across scientific domains while adhering to rigorous safety and regulatory standards.